Cas no 406-95-1 (2,2,2-Trifluoroethyl acetate)

• Product Name: 2,2,2-Trifluoroethyl acetate
• CAS No: 406-95-1
• MF: C₄H₅F₃O₂
• MW: 142.076512098312
• MDL: MFCD00198018
• CID: 82278
• PubChem ID: 136256
• Update Time: 2025-06-09

2,2,2-Trifluoroethyl acetate Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoroethyl acetate
• Acetic acid 2,2,2-trifluoroethyl ester
• Trifluoroethyl acetate
• EN07RVL78U
• Acetic acid, 2,2,2-trifluoroethyl ester
• 2,2,2-TRIFLUOROETHYLACETATE
• trifluoroethylacetate
• CF3CH2O2CCH3
• KSC494S2J
• 2,2,2-trifluoroethanol acetate
• ZOWSJJBOQDKOHI-UHFFFAOYSA-N
• SBB086219
• 2790AE
• 2,2,2-tris(fluoranyl)ethyl ethanoate
• DB14629
• a
• FS-4384
• Q27277253
• FT-0609035
• MFCD00198018
• A26043
• ETHANOL, 2,2,2-TRIFLUORO-, 1-ACETATE
• AKOS005207271
• acetic acid 2,2,2-trifluoro-ethyl ester
• SCHEMBL333504
• 2,2,2-Trifluoroethyl ethanoate
• DTXSID60193609
• Ethanol, 2,2,2-trifluoro-, acetate
• A825244
• 406-95-1
• D92699
• UNII-EN07RVL78U
• T3422
• NLWQARUZDQQMIS-UHFFFAOYSA-N
• SY050205
• DTXCID50116100
• 2,2,2-Trifluoroethyl acetate

• MDL： MFCD00198018
• Inchi： 1S/C4H5F3O2/c1-3(8)9-2-4(5,6)7/h2H2,1H3
• InChI Key： ZOWSJJBOQDKOHI-UHFFFAOYSA-N
• SMILES： FC(COC(C)=O)(F)F
• BRN： 1757502

Computed Properties

• Exact Mass: 142.02400
• Monoisotopic Mass: 142.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not available
• Density: 1.32058 g/cm3 (16 ºC)
• Boiling Point: 78 ºC
• Flash Point: -23.6±19.6 ºC,
• Refractive Index: 1.3273 (16 ºC)
• Solubility: Slightly soluble (16 g/l) (25 º C),
• Water Partition Coefficient: Soluble in water (16 g/L) (25°C)
• PSA: 26.30000
• LogP: 1.11180
• Solubility: Not available

2,2,2-Trifluoroethyl acetate Security Information

• Hazard Statement： Flammable
• Hazardous Material transportation number：3272
• Hazard Category Code： 11
• Safety Instruction： S16-S23-S24/25
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Safety Term：3
• Packing Group：III
• Risk Phrases：R11
• Packing Group：III
• Hazard Level：3

Additional information on 2,2,2-Trifluoroethyl acetate

Introduction to 2,2,2-Trifluoroethyl Acetate (CAS No. 406-95-1)

2,2,2-Trifluoroethyl acetate, with the chemical formula C₄H₅FO₃, is a fluorinated ester that has garnered significant attention in the field of organic synthesis and pharmaceutical applications. This compound, identified by its unique CAS No. 406-95-1, is characterized by the presence of a trifluoromethyl group, which imparts distinct electronic and steric properties, making it a valuable intermediate in the development of fine chemicals and specialty materials.

The structure of 2,2,2-trifluoroethyl acetate consists of an acetyl group attached to a trifluoromethyl ethyl moiety. This arrangement contributes to its versatility as a reagent in various synthetic pathways. The fluorine atoms in the trifluoromethyl group enhance the compound's lipophilicity and metabolic stability, which are crucial factors in pharmaceutical design. These attributes have positioned CAS No. 406-95-1 as a compound of interest in drug discovery and development.

In recent years, advancements in medicinal chemistry have highlighted the utility of fluorinated compounds in improving drug efficacy and pharmacokinetic profiles. 2,2,2-Trifluoroethyl acetate has been explored as a building block for synthesizing novel therapeutic agents. Its incorporation into molecular frameworks can modulate receptor binding affinity and resistance to enzymatic degradation, thereby enhancing the bioavailability and therapeutic window of candidate drugs.

One of the most compelling applications of CAS No. 406-95-1 is in the synthesis of fluorinated prostaglandins and related bioactive molecules. Prostaglandins play a pivotal role in inflammatory responses and pain management, and fluorination has been shown to enhance their stability and bioactivity. Researchers have leveraged the reactivity of trifluoroethyl acetate to develop more potent and selective prostaglandin analogs, which are being evaluated for their potential in treating chronic inflammatory conditions.

The role of fluorinated esters like trifluoroethyl acetate extends beyond pharmaceuticals into agrochemicals and materials science. In agrochemicals, fluorinated compounds are valued for their improved resistance to environmental degradation and enhanced efficacy against pests. The unique properties of CAS No. 406-95-1 make it a suitable candidate for synthesizing next-generation pesticides that offer higher performance while minimizing ecological impact.

From a synthetic chemistry perspective, trifluoroethyl acetate serves as a versatile intermediate in cross-coupling reactions and other transformations that are pivotal for constructing complex molecular architectures. Its ability to participate in nucleophilic addition reactions allows chemists to introduce trifluoromethyl groups into target molecules with precision, facilitating the development of advanced materials with tailored properties.

Recent studies have also explored the use of CAS No. 406-95-1 in polymer chemistry, where fluorinated esters contribute to the development of high-performance polymers with enhanced thermal stability and chemical resistance. These materials are finding applications in aerospace, electronics, and automotive industries, where durability under extreme conditions is paramount.

The industrial production of 2,2,2-trifluoroethyl acetate typically involves the reaction between acetic acid derivatives with trifluoromethanol or related fluorinated precursors under controlled conditions. Advances in catalytic processes have enabled more efficient synthesis routes, reducing costs and environmental impact while maintaining high yields.

Regulatory considerations for compounds like CAS No. 406-95-1 are focused on ensuring safe handling and application across various industries. While not classified as hazardous or restricted under typical regulatory frameworks, proper safety protocols must be followed during storage and transportation to prevent unintended exposure.

The future prospects for trifluoroethyl acetate are promising, with ongoing research exploring its potential in emerging fields such as green chemistry and sustainable manufacturing. Innovations in catalytic systems aim to minimize waste generation during its synthesis, aligning with global efforts to promote environmentally responsible chemical processes.

In conclusion,CAS No. 406-95-1, corresponding to trifluoroethyl acetate, is a multifaceted compound with broad applications across pharmaceuticals、agrochemicals、and materials science。 Its unique structural features make it an indispensable tool for chemists seeking to develop innovative solutions that meet contemporary industrial demands。